Cas no 511235-38-4 (Quinoline,2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-1,2,3,4-tetrahydro-1-(1-oxo-4-phenoxybutyl)-)
511235-38-4 structure
Product Name:Quinoline,2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-1,2,3,4-tetrahydro-1-(1-oxo-4-phenoxybutyl)-
CAS No:511235-38-4
MF:C31H36FN3O3
MW:517.634251594543
CID:1571984
Update Time:2024-08-24
Quinoline,2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-1,2,3,4-tetrahydro-1-(1-oxo-4-phenoxybutyl)- Chemical and Physical Properties
Names and Identifiers
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- Quinoline,2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-1,2,3,4-tetrahydro-1-(1-oxo-4-phenoxybutyl)-
- 1-Butanone, 1-[2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-3,4-dihydro-1(2H)-quinolinyl]-4-phenoxy-
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- Inchi: 1S/C31H36FN3O3/c1-37-30-22-25(32)14-16-29(30)34-19-17-33(18-20-34)23-26-15-13-24-8-5-6-11-28(24)35(26)31(36)12-7-21-38-27-9-3-2-4-10-27/h2-6,8-11,14,16,22,26H,7,12-13,15,17-21,23H2,1H3
- InChI Key: MASJVUZEAZHVHQ-UHFFFAOYSA-N
- SMILES: C(N1C2=C(C=CC=C2)CCC1CN1CCN(C2=CC=C(F)C=C2OC)CC1)(=O)CCCOC1=CC=CC=C1
Computed Properties
- Exact Mass: 517.27428
Experimental Properties
- Density: 1.191±0.06 g/cm3(Predicted)
- Boiling Point: 712.6±60.0 °C(Predicted)
- PSA: 45.25
- pka: 7.38±0.10(Predicted)
Quinoline,2-[[4-(4-fluoro-2-methoxyphenyl)-1-piperazinyl]methyl]-1,2,3,4-tetrahydro-1-(1-oxo-4-phenoxybutyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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